(Z)-5-(furan-2-ylmethylene)-2-(pyridin-4-yl)thiazolo[3,2-b][1,2,4]triazol-6(5H)-one

• IUPAC Name: (5Z)-5-(furan-2-ylmethylidene)-2-pyridin-4-yl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-one
• InChI: InChI=1S/C14H8N4O2S/c19-13-11(8-10-2-1-7-20-10)21-14-16-12(17-18(13)14)9-3-5-15-6-4-9/h1-8H/b11-8-
• InChI Key: MQZNIOANLGNHRS-FLIBITNWSA-N
• Canonical SMILES: C1=COC(=C1)C=C2C(=O)N3C(=NC(=N3)C4=CC=NC=C4)S2
• Isomeric SMILES: C1=COC(=C1)/C=C\2/C(=O)N3C(=NC(=N3)C4=CC=NC=C4)S2
• Molecular Formula: C14H8N4O2S
• Molecular Weight: 296.31 g/mol
• CAS No.: 606961-60-8

Description

(Z)-5-(furan-2-ylmethylene)-2-(pyridin-4-yl)thiazolo[3,2-b][1,2,4]triazol-6(5H)-one is a useful research compound. Its molecular formula is C14H8N4O2S and its molecular weight is 296.3. The purity is usually 95%.
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Scientific Research Applications

Pharmaceutical Development

Research has explored the utility of related compounds in pharmaceuticals, focusing on their potential as receptor agonists for treating conditions such as migraines (Habernickel, 2001). Additionally, compounds with similar structural motifs have been investigated for their antimicrobial and antitumor activities. For example, zinc(II) complexes with pyridine thiazole derivatives have shown significant activity, suggesting the potential for developing new bioactive materials (Xun-Zhong et al., 2020). These findings underscore the importance of such compounds in designing drugs with targeted biological activities.

Material Science

In material science, thiazolo[5,4-d]thiazole-containing copolymers have been synthesized for electrochromic applications, indicating the potential use of similar compounds in developing new materials with desirable electronic properties (Akpinar et al., 2013). The copolymers exhibited multichromic properties and solution processability, essential features for electrochromic devices.

Chemical Synthesis

Research into the chemical synthesis of (Z)-5-(furan-2-ylmethylene)-2-(pyridin-4-yl)thiazolo[3,2-b][1,2,4]triazol-6(5H)-one related compounds includes the development of methods for direct cross-coupling to construct C-S bonds, providing a pathway for synthesizing aromatic thioethers (Qiao et al., 2014). This research highlights the versatility of these compounds in organic synthesis, offering a foundation for further exploration in creating complex molecules.